Cas no 2229294-27-1 (2-(1-amino-2,2,2-trifluoroethyl)-4-fluoro-N,N-dimethylaniline)

• Product Name: 2-(1-amino-2,2,2-trifluoroethyl)-4-fluoro-N,N-dimethylaniline
• CAS No: 2229294-27-1
• MF: C₁₀H₁₂F₄N₂
• MW: 236.209296226501
• CID: 5864701
• PubChem ID: 165850582
• Update Time: 2025-05-25

2-(1-amino-2,2,2-trifluoroethyl)-4-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-2,2,2-trifluoroethyl)-4-fluoro-N,N-dimethylaniline
• EN300-1971371
• 2229294-27-1

• Inchi： 1S/C10H12F4N2/c1-16(2)8-4-3-6(11)5-7(8)9(15)10(12,13)14/h3-5,9H,15H2,1-2H3
• InChI Key： SLNZZGDRGLIUSP-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C=CC=1N(C)C)F)N)(F)F

Computed Properties

• Exact Mass: 236.09366104g/mol
• Monoisotopic Mass: 236.09366104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(1-amino-2,2,2-trifluoroethyl)-4-fluoro-N,N-dimethylaniline

Comprehensive Overview of 2-(1-amino-2,2,2-trifluoroethyl)-4-fluoro-N,N-dimethylaniline (CAS No. 2229294-27-1)

The compound 2-(1-amino-2,2,2-trifluoroethyl)-4-fluoro-N,N-dimethylaniline (CAS No. 2229294-27-1) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoroethyl group and a dimethylaniline moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. 2-(1-amino-2,2,2-trifluoroethyl)-4-fluoro-N,N-dimethylaniline aligns with this trend, as its fluoro and trifluoroethyl groups contribute to its lipophilicity and electronic properties. These characteristics are critical for designing next-generation therapeutics, especially in oncology and CNS disorders, where precision targeting is paramount.

The synthesis of CAS No. 2229294-27-1 involves multi-step organic reactions, including amination and fluorination processes. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural confirmation. This compound’s stability under physiological conditions makes it a promising candidate for further preclinical studies, addressing common challenges like drug resistance and off-target effects.

From an industrial perspective, 2-(1-amino-2,2,2-trifluoroethyl)-4-fluoro-N,N-dimethylaniline is gaining attention in green chemistry initiatives. Its potential for catalytic applications and solvent-free synthesis aligns with global sustainability goals. Companies are exploring its use in high-value fine chemicals, leveraging its modular structure for scalable production.

Frequently asked questions about this compound include its solubility profile, handling precautions, and commercial availability. While it is not classified as hazardous, standard laboratory safety protocols should be followed. Researchers also inquire about its patent status and derivative applications, reflecting its growing relevance in intellectual property and R&D portfolios.

In summary, 2-(1-amino-2,2,2-trifluoroethyl)-4-fluoro-N,N-dimethylaniline (CAS No. 2229294-27-1) represents a cutting-edge building block in medicinal and industrial chemistry. Its versatility and alignment with trends in fluorination and sustainable synthesis position it as a compound of high interest for future innovations.